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Compound of Interest

Compound Name: GSK2236805

Cat. No.: B607792

Welcome to the technical support center for GSK2236805. This resource is designed for
researchers, scientists, and drug development professionals to provide guidance on the
stability and proper storage of GSK2236805, ensuring the integrity of your experiments.

Frequently Asked Questions (FAQS)

Q1: What are the recommended storage conditions for solid GSK22368057

Al: For optimal stability, solid GSK2236805 should be stored in a dry, dark environment.
Recommended storage temperatures are:

e Short-term (days to weeks): 0 - 4°C[1]
e Long-term (months to years): -20°C[1]
Q2: How should I store solutions of GSK22368057

A2: Solutions of GSK2236805 should also be stored with care to prevent degradation. The
recommended storage temperatures for prepared solutions are:

e Short-term (days to weeks): 0 - 4°C[1]
e Long-term (months): -20°C[1]

Q3: Is GSK2236805 stable during shipping at ambient temperatures?
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A3: Yes, GSK2236805 is considered stable enough for a few weeks during standard shipping

conditions at ambient temperature and the time spent in customs.[1]

Q4: What is the solubility of GSK2236805?

A4: GSK2236805 is soluble in various organic solvents. While specific quantitative data for a

range of solvents is not readily available, it is known to be soluble in Dimethyl Sulfoxide

(DMSO).

Troubleshooting Guide

Issue

Potential Cause

Recommended Action

Inconsistent experimental

results

Compound degradation due to

improper storage.

Verify that both solid
compound and stock solutions
have been stored at the
recommended temperatures
and protected from light.
Prepare fresh stock solutions if

degradation is suspected.

Precipitation in stock solution

Exceeded solubility in the
chosen solvent or temperature
fluctuations.

Ensure the concentration does
not exceed the solvent's
capacity. If precipitation occurs
upon removal from cold
storage, gently warm the
solution to room temperature

and vortex to redissolve.

Loss of compound activity

Potential degradation from

repeated freeze-thaw cycles.

Aliquot stock solutions into
smaller, single-use volumes to
minimize the number of freeze-

thaw cycles.

Stability Data

Currently, specific quantitative data from forced degradation studies (hydrolysis, oxidation,

photolysis) for GSK2236805 are not publicly available. General best practices for handling and

storage should be strictly followed to ensure compound integrity.
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Experimental Protocols

Protocol: Preparation of Stock Solutions

o Material Weighing: Allow the vial of solid GSK2236805 to equilibrate to room temperature
before opening to prevent condensation. Weigh the desired amount of the compound in a
sterile, light-protected container.

¢ Solvent Addition: Add the appropriate volume of the desired solvent (e.g., DMSO) to the solid
compound to achieve the target concentration.

o Dissolution: Vortex the solution until the compound is completely dissolved. Gentle warming
may be applied if necessary, but avoid excessive heat.

o Storage: Store the stock solution in tightly sealed, light-protected vials at the recommended
temperatures (0-4°C for short-term or -20°C for long-term).[1]

Visualizations

Experimental Workflow: Stock Solution Preparation and Storage

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b607792?utm_src=pdf-body
https://www.medkoo.com/products/11195
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Solution Preparation

Start: Solid GSK2236805
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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